Cas no 1807256-22-9 (Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate
• CAS No: 1807256-22-9
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947142
• Update Time: 2025-10-24

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO4/c1-2-18-11(17)10-8(6-16)7(5-15)3-4-9(10)19-12(13)14/h3-4,12,16H,2,6H2,1H3
• InChI Key： QJRJKAMWKGIHSE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(CO)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate (CAS No. 1807256-22-9): A Comprehensive Overview

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate, identified by its CAS number 1807256-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate consists of a benzoate backbone substituted with several key functional groups. The presence of a cyano group at the 3-position, combined with difluoromethoxy and hydroxymethyl substituents at the 6- and 2-positions, respectively, imparts distinct chemical properties that are highly relevant to its potential biological activities. These structural features not only influence its reactivity but also contribute to its solubility and interaction with biological targets.

In recent years, there has been a growing interest in the development of multifunctional compounds that can simultaneously address multiple therapeutic targets. The combination of electron-withdrawing and electron-donating groups in Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles. For instance, the cyano group can serve as a bioisostere for other nitrogen-containing heterocycles, which are frequently found in bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate suggest that it could interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary computational studies have indicated that this compound may exhibit high binding affinity to certain kinase domains, making it a valuable lead compound for further optimization.

Furthermore, the difluoromethoxy group is known to enhance metabolic stability and binding affinity in drug candidates. This moiety can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. The hydroxymethyl group at the 2-position provides an additional site for hydrogen bonding, which can be exploited to improve binding interactions within biological systems. These features collectively make Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate a versatile building block for medicinal chemists.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as copper-catalyzed cyanation or electrochemical oxidation. The subsequent installation of the difluoromethoxy and hydroxymethyl groups requires more sophisticated strategies, often involving palladium-catalyzed cross-coupling reactions or nucleophilic substitutions.

In recent research, there has been a focus on green chemistry approaches to improve the sustainability of synthetic methodologies. The synthesis of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate has been explored using solvent-free conditions and microwave-assisted reactions, which have demonstrated significant improvements in reaction efficiency and reduced environmental impact. These advancements align with the broader goals of reducing waste and energy consumption in pharmaceutical manufacturing.

The pharmacological evaluation of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate has revealed promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against several kinases, including those involved in cancer pathways. Additionally, its interaction with other biological targets has been investigated using surface plasmon resonance (SPR) techniques, which have provided insights into its binding kinetics and affinities.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Given its kinase inhibitory properties, it holds promise for the development of anticancer agents. Furthermore, its ability to modulate other biological pathways suggests potential uses in treating inflammatory diseases and neurological disorders. Ongoing studies are aimed at identifying specific indications where this compound could provide therapeutic benefits.

The development of new drug candidates is a complex process that involves extensive characterization at both chemical and biological levels. The structural elucidation of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the identity and purity of the compound, providing a solid foundation for further pharmacological investigations.

In conclusion, Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)benzoate (CAS No. 1807256-22-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents, particularly those targeting kinases and other critical biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.